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Compound of Interest

Compound Name: 2C-TFM-NBOMe
CAS No.: 1027161-33-6
Cat. No.: B13446724
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for 2C-TFM-NBOMe was not located. The
following guidance is synthesized from information available for structurally similar NBOMe
compounds and the parent compound 2C-TFM. It is imperative to treat 2C-TFM-NBOMe as a
potent and potentially hazardous substance and to handle it with extreme caution in a
controlled laboratory setting. The information provided here is for research and development
purposes and is not intended for human or veterinary use.

Quantitative Safety Data for Related NBOMe
Compounds

The following table summarizes hazard information from the Safety Data Sheets of related
NBOMe compounds. This data should be considered indicative of the potential hazards of 2C-
TFM-NBOMe.
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Personal Protective Equipment (PPE)

Due to the potent nature of NBOMe compounds, a comprehensive PPE strategy is mandatory
to prevent accidental exposure.

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
required. A face shield should be worn in addition to goggles when there is a significant risk
of splashing.

e Skin Protection:

o Gloves: Chemically resistant gloves are essential. Nitrile or neoprene gloves are
recommended. Always inspect gloves for tears or punctures before use and double-
gloving is advised.
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o Lab Coat: A flame-resistant lab coat should be worn over personal clothing.

o Full Body Protection: For larger quantities or procedures with a higher risk of splashing,
chemical-resistant coveralls are recommended.

o Respiratory Protection: All work with 2C-TFM-NBOMe must be conducted in a certified
chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if
there is a risk of exceeding exposure limits, a properly fitted respirator with an appropriate
cartridge is required.

Experimental Workflow for Safe Handling

The following diagram outlines the essential steps for safely handling 2C-TFM-NBOMe in a
laboratory setting.

Click to download full resolution via product page

Safe handling workflow for potent compounds.

Operational and Disposal Plans

Operational Plan:

» Hazard Assessment: Before any work begins, conduct a thorough risk assessment specific
to the planned experiment, considering the quantity of 2C-TFM-NBOMe to be used and the
procedures involved.

o Pre-Experiment Preparation:
o Ensure all necessary PPE is available and in good condition.

o Verify that the chemical fume hood is functioning correctly (check airflow monitor).
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o Assemble all required equipment and reagents within the fume hood to minimize
movement in and out of the containment area.

o Have a spill kit readily accessible.

e Handling the Compound:

o Perform all manipulations, including weighing and preparing solutions, within a certified
chemical fume hood.

o Use the smallest quantity of the substance necessary for the experiment.

o Employ disposable equipment whenever possible to minimize cleaning and potential for
contamination.

o Avoid creating dust or aerosols. If handling a powder, use techniques that minimize
dispersal.

o Post-Experiment Decontamination:

o Thoroughly decontaminate all work surfaces with an appropriate solvent (e.g., ethanol,
isopropanol) followed by a cleaning agent.

o Decontaminate all non-disposable equipment used during the experiment.

Disposal Plan:

o Waste Segregation: All waste contaminated with 2C-TFM-NBOMe, including gloves,
disposable labware, and cleaning materials, must be segregated into a clearly labeled
hazardous waste container.

o Waste Labeling: The hazardous waste container must be labeled with the full chemical name
("2C-TFM-NBOMe"), the approximate quantity, and the associated hazards (e.g., "Toxic").

» Disposal Procedures: Dispose of all hazardous waste through your institution's
environmental health and safety (EHS) office. Do not dispose of 2C-TFM-NBOMe down the
drain or in regular trash. Follow all local, state, and federal regulations for hazardous waste
disposal.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocols for 2C-TFM-
NBOMe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13446724/docs#essential-safety-and-handling-
protocols-for-2c-tfm-nbome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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